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Compound of Interest

Compound Name: (S)-3C4HPG

Cat. No.: B1662924

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
(S)-3-Carboxy-4-hydroxyphenylglycine ((S)-3C4HPG), a bioactive small molecule used in
laboratory research. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with standard environmental regulations.

l. Understanding the Compound

(S)-3C4HPG is a research chemical identified as a Group | metabotropic glutamate (mGlu)
receptor antagonist and a Group Il mGlu receptor agonist.[1] As with many bioactive small
molecules, a comprehensive and specific Safety Data Sheet (SDS) may not be readily
available. However, data from structurally similar compounds, such as N-(4-
Hydroxyphenyl)glycine and (S)-4-Carboxy-3-hydroxyphenylglycine, suggest that it should be
handled as a potential irritant to the skin, eyes, and respiratory system.[2][3][4]

Chemical and Physical Properties:
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Property Value

Molecular Formula CoHoNOs

Molecular Weight 211.17 g/mol

Appearance Likely a solid powder
Solubility Expected to be water-soluble

Il. Personal Protective Equipment (PPE)

Before handling (S)-3C4HPG for any purpose, including disposal, all personnel must wear the
appropriate personal protective equipment (PPE).

Body Protection: A standard laboratory coat.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Respiratory Protection: If handling fine powders outside of a fume hood, a NIOSH-approved

respirator may be necessary to prevent inhalation.

lll. Disposal Workflow

The proper disposal of (S)-3C4HPG involves a systematic approach to waste segregation and
containment. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) office for specific guidance, as local regulations may vary.
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Caption: A logical workflow for the proper segregation and disposal of (S)-3C4HPG waste.

IV. Step-by-Step Disposal Procedures

1.

Solid Waste Disposal:

Unused or Expired Compound: Collect any unused or expired solid (S)-3C4HPG in its
original container or a clearly labeled, sealed waste bag. This should then be placed in a
designated solid hazardous waste container.

Contaminated Disposables: All disposable materials that have come into contact with
(S)-3C4HPG, such as weigh boats, gloves, and paper towels, must be disposed of in the
designated solid hazardous waste container.

. Agueous Waste Disposal:

Solutions: All aqueous solutions containing (S)-3C4HPG should be collected in a designated
agueous hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1662924?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662924?utm_src=pdf-body
https://www.benchchem.com/product/b1662924?utm_src=pdf-body
https://www.benchchem.com/product/b1662924?utm_src=pdf-body
https://www.benchchem.com/product/b1662924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Glassware Decontamination: Non-disposable glassware should be decontaminated by
rinsing with a suitable solvent (e.g., ethanol or isopropanol), followed by water. The initial
rinsate must be collected and disposed of as agueous hazardous waste. After
decontamination, the glassware can be washed according to standard laboratory
procedures.

3. Spill Management:
In the event of a spill, the following steps should be taken:
o Restrict Access: Immediately alert others in the area and restrict access to the spill zone.

» Containment: If it is a powder, prevent it from becoming airborne. For liquid spills, use an
inert absorbent material to contain the spill.

o Collection: Carefully scoop or sweep the absorbed material into a designated solid
hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.

4. Container Management and Final Disposal:
o Labeling: All waste containers must be clearly and accurately labeled with their contents.

o Storage: Store sealed waste containers in a designated secondary containment area, away
from incompatible materials, pending pickup.

o EHS Coordination: Follow your institution's specific procedures for requesting a hazardous
waste pickup from the EHS department. Never dispose of (S)-3C4HPG or its containers in
the regular trash or down the sanitary sewer unless explicitly permitted by your EHS office
for neutralized, non-hazardous materials.

V. Logical Relationships in Disposal Decision-
Making
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The decision-making process for the disposal of (S)-3C4HPG should follow a clear, safety-first
logic.

Is the waste solid?
Yes
Is the waste aqueous?

Place in solid hazardous
waste container

Place in aqueous hazardous
waste container
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Caption: A decision-making diagram for the correct segregation of (S)-3C4HPG waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. calpaclab.com [calpaclab.com]

o 2. fishersci.com [fishersci.com]

o 3. assets.thermofisher.cn [assets.thermofisher.cn]

e 4.(S)-4-CARBOXY-3-HYDROXYPHENYLGLYCINE - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Proper Disposal of (S)-3-Carboxy-4-
hydroxyphenylglycine ((S)-3C4HPG)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662924+#s-3c4hpg-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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